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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Strobane, a persistent organochlorine pesticide. Due to its hazardous nature and
environmental persistence, Strobane requires specialized disposal procedures. This guide is
intended for researchers, scientists, and drug development professionals who may encounter
this legacy chemical in a laboratory setting.

Immediate Safety and Handling

Strobane is a toxic and hazardous substance. Strict adherence to safety protocols is
paramount when handling this chemical. It is classified as toxic if swallowed and can be fatal if
it comes into contact with the skin.[1] It also causes skin and serious eye irritation and may
cause respiratory irritation.[1]

Personal Protective Equipment (PPE): When handling Strobane or its containers, the following
PPE is mandatory:

e Gloves: Elbow-length PVC or other chemically resistant gloves.[2]
o Eye Protection: Safety glasses or a visor.[2]

o Protective Clothing: A lab coat, long trousers, and a long-sleeved shirt or washable overalls.

[2]
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o Footwear: Closed-toe shoes or boots.[2]

Contaminated clothing should be laundered separately from other items.[2] Any gloves used for
handling Strobane should be disposed of as hazardous waste.[]

Storage of Waste: Unwanted Strobane and its containers must be stored securely to prevent
unauthorized access and environmental contamination.

» Store in a locked, cool, and waterproof shed or cabinet, away from direct sunlight.[2]
o Keep Strobane waste separate from other chemicals to avoid incompatible reactions.[2]

o Label all waste containers clearly with "Hazardous Waste" and the chemical name,
"Strobane".

Strobane Hazard Profile

The following table summarizes the key hazards associated with Strobane, based on available
toxicological data.

Hazard Classification Description Source
Acute Oral Toxicity Toxic if swallowed. [1]
Acute Dermal Toxicity Fatal in contact with skin. [1]
Skin Corrosion/Irritation Causes skin irritation. [1]
Serious Eye Damage/Irritation Causes serious eye irritation. [1]

. . May cause respiratory
Specific Target Organ Toxicity o [1]
irritation.

Classified as a Group 3
) o carcinogen by IARC: Not
Carcinogenicity -~ ] [1]
classifiable as to its

carcinogenicity to humans.

Disposal Procedures
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Due to the persistent and hazardous nature of organochlorine pesticides like Strobane, in-lab
detoxification or disposal is not recommended. The only acceptable disposal method is high-
temperature incineration.[3] Therefore, all Strobane waste must be handled by a licensed
professional hazardous waste disposal service.

Step-by-Step Disposal Protocol:

« ldentification and Segregation: Positively identify all Strobane waste, including unused
product, contaminated materials (e.g., PPE, absorbent pads), and empty containers.
Segregate this waste from other laboratory waste streams.

o Packaging:

o Ensure all waste is securely packaged in its original container or a compatible, labeled
container.

o Do not mix Strobane with other chemicals.
o For transportation, place containers in a way that prevents shifting or spilling.[4]
o Contact a Professional Hazardous Waste Disposal Service:

o Engage a certified hazardous waste management company that specializes in the
disposal of pesticides and other hazardous chemicals.[5][6][7][8]

o Inform the company that you have Strobane, an organochlorine pesticide, for disposal.
o Follow their specific instructions for collection and transportation.

» Documentation:
o Maintain detailed records of the amount of Strobane waste generated and disposed of.

o Obtain and keep all documentation from the hazardous waste disposal company, including
manifests and certificates of destruction.

Experimental Protocols
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There are no recommended experimental protocols for the in-lab treatment or disposal of
Strobane. Research into the degradation of organochlorine pesticides has been conducted,
but no simple and safe procedures for laboratory use have been established.[3] Any attempt at
in-lab disposal could lead to the release of toxic decomposition byproducts, such as hydrogen
chloride gas.

Strobane Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Strobane waste in a laboratory setting.
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Strobane Disposal Workflow

Strobane Disposal Workflow
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Caption: Logical workflow for the safe and compliant disposal of Strobane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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